Cas no 1021264-83-4 (4-methyl-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide)

• Product Name: 4-methyl-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide
• CAS No: 1021264-83-4
• MF: C₁₈H₁₆N₄OS
• MW: 336.410841941834
• CID: 5833120
• PubChem ID: 25855013
• Update Time: 2025-10-22

4-methyl-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[6-(pyridin-3-ylmethylsulfanyl)pyridazin-3-yl]benzamide
• 4-methyl-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide
• 1021264-83-4
• 4-methyl-N-(6-((pyridin-3-ylmethyl)thio)pyridazin-3-yl)benzamide
• AKOS024499469
• F5126-0222

• Inchi： 1S/C18H16N4OS/c1-13-4-6-15(7-5-13)18(23)20-16-8-9-17(22-21-16)24-12-14-3-2-10-19-11-14/h2-11H,12H2,1H3,(H,20,21,23)
• InChI Key： GFIMVGQEGGUFPE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CN=C2)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 336.10448232g/mol
• Monoisotopic Mass: 336.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methyl-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide

Introduction to 4-Methyl-N-(6-{[(Pyridin-3-Yl)Methyl]Sulfanyl}Pyridazin-3-Yl)Benzamide (CAS No. 1021264-83-4)

The compound 4-Methyl-N-(6-{[(Pyridin-3-Yl)Methyl]Sulfanyl}Pyridazin-3-Yl)Benzamide, identified by the CAS registry number 1021264-83-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides, which are widely studied for their versatile properties in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzamide core, a methyl group substitution, and a pyridazine ring substituted with a pyridine-derived sulfanyl group.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the construction of complex heterocyclic frameworks with high precision, making it possible to explore the full potential of this compound in diverse fields. The synthesis process involves multiple steps, including the preparation of intermediate pyridazine derivatives and subsequent functionalization to introduce the sulfanyl group derived from pyridine.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies suggest that it may exhibit modulatory effects on key cellular pathways, making it a promising candidate for drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders. The presence of the pyridazine ring and the sulfanyl group introduces unique electronic properties that could enhance its binding affinity to specific protein targets.

In terms of application, this compound has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals makes it a potential candidate for use in catalysis or as a building block in supramolecular chemistry. Recent research has explored its use in constructing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation.

The structural uniqueness of this compound also lends itself to investigations in photovoltaic materials. The conjugated system within its structure could potentially absorb sunlight efficiently, contributing to advancements in solar energy technologies. Researchers are currently exploring its electronic properties to assess its suitability for use in organic photovoltaic cells.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have indicated that under certain conditions, such as exposure to UV light or enzymatic action, the compound undergoes selective cleavage at specific bonds, leading to the formation of less complex byproducts. This information is vital for ensuring sustainable practices during its production and disposal.

In conclusion, 4-Methyl-N-(6-{[(Pyridin-3-Yl)Methyl]Sulfanyl}Pyridazin-3-Yl)Benzamide (CAS No. 1021264-83-4) represents a fascinating intersection of synthetic chemistry, material science, and pharmacology. Its intricate structure offers a wealth of opportunities for innovation across multiple disciplines, and ongoing research continues to unlock its full potential.